Cas no 6639-79-8 (6-chloro-1,2,3,4-tetrahydroquinoxaline-2,3-dione)

• Product Name: 6-chloro-1,2,3,4-tetrahydroquinoxaline-2,3-dione
• CAS No: 6639-79-8
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD00047592
• CID: 506118
• PubChem ID: 81143
• Update Time: 2025-04-19

6-chloro-1,2,3,4-tetrahydroquinoxaline-2,3-dione Chemical and Physical Properties

Names and Identifiers

• 6-Chloroquinoxaline-2,3-diol
• 2,3-Quinoxalinedione,6-chloro-1,4-dihydro-
• 6-Chloro-2,3-dihydroxyqunoxaline
• 6-CHLORO-2,3-DIOXO-1,2,3,4-TETRAHYDROQUINOXALINE
• 2,3-Dihydroxy-6-chloroquinoxaline
• 6-Chlor-1,4-dihydro-chinoxalin-2,3-dion
• 6-chloro-1,2,3,4-tetrahydroquinoxaline-2,3-dione
• 6-chloro-1,4-dihydro-2,3-quinoxalinedione
• 6-chloro-1,4-dihydro-3-quinoxalinedione
• 6-chloro-1,4-dihydroquinoxaline-2,3-dione
• 6-CHLOROQUINOXAZALONE
• SCHEMBL438374
• DTXSID8064436
• FT-0609665
• Dihydroxy quinoxaline (CGA 294970)
• NS00036025
• 3-OH-CQO
• 6-Chloroquinoxaline-2,3(1H,4H)-dione
• CCG-43679
• 2,3-Quinoxalinedione, 6-chloro-1,4-dihydro-
• AKOS000283138
• F1907-2570
• 2,3-Quinoxalinediol, 6-chloro- (8CI); 6-Chloro-1,4-dihydro-2,3-quinoxalinedione; 6-Chloro-1,4-dihydroquinoxaline-2,3-dione; 6-Chloroquinoxaline-2,3(1H,4H)-dione; NSC 48940; 6-Chloroquinoxaline-2,3-diol
• 6639-79-8
• 6-Chloro-2,3-dihydroxyquinoxaline
• DS-2584
• E81567
• 2, 6-chloro-1,4-dihydro-
• MFCD00140720
• SR-01000633579-1
• PD182871
• Oprea1_205811
• 6-CHLORO-2,3-DIOXO-1,2,3,4-TETRAHYDROQUINOXALINE, 97
• NSC 48940
• NSC-48940
• FT-0621024
• 169-14-2
• PS-3411
• CHEMBL21641
• AKOS005151950
• NSC48940
• 10E-939
• 6-Chloro-2,3-quinoxalinediol
• RNOLFZACEWWIHP-UHFFFAOYSA-N
• 6-Chloro-1,4-dihydro-quinoxaline-2,3-dione
• BDBM50008747
• 6-Chloroquinoxaline-2 pound not3-diol
• J-518488
• EINECS 229-647-9
• 2, 6-chloro-
• AE-842/31981024
• CS-0155744
• 2,3-Quinoxalinediol, 6-chloro-
• DB-054925

• MDL： MFCD00047592
• Inchi： 1S/C8H5ClN2O2/c9-4-1-2-5-6(3-4)11-8(13)7(12)10-5/h1-3H,(H,10,12)(H,11,13)
• InChI Key： RNOLFZACEWWIHP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C(N2)=O)=O

Computed Properties

• Exact Mass: 196.00400
• Monoisotopic Mass: 196.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• PSA: 66.24000
• LogP: 1.69440

6-chloro-1,2,3,4-tetrahydroquinoxaline-2,3-dione Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38